Cas no 2227917-99-7 ((1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 2227917-99-7
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 6235229
• PubChem ID: 165680602
• Update Time: 2025-11-06

(1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol
• 2227917-99-7
• EN300-1939885

• Inchi： 1S/C8H5F4NO3/c9-6-4(7(14)8(10,11)12)2-1-3-5(6)13(15)16/h1-3,7,14H/t7-/m1/s1
• InChI Key： WMTHYVOXVYDALQ-SSDOTTSWSA-N
• SMILES： FC1C(=CC=CC=1[C@H](C(F)(F)F)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2227917-99-7)

The compound (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2227917-99-7) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry and functional groups make it a valuable intermediate in synthetic chemistry. The presence of trifluoromethyl and nitro groups enhances its reactivity, enabling its use in cross-coupling reactions and as a building block for more complex molecules. Researchers are increasingly interested in this compound due to its potential role in developing chiral catalysts and bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. The (1R)-enantiomer of this compound is particularly noteworthy, as chirality often dictates biological activity. Studies suggest that fluorine substitution can improve metabolic stability and bioavailability, making this compound a candidate for medicinal chemistry projects. Additionally, its nitro group offers opportunities for further functionalization, aligning with the growing trend of late-stage diversification in organic synthesis.

From an industrial perspective, CAS No. 2227917-99-7 is gaining attention for its scalability and compatibility with green chemistry principles. Manufacturers are exploring solvent-free or low-waste synthetic routes to produce this compound, addressing the global push for sustainable chemical processes. Its stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, which are critical in modern drug development pipelines.

The compound's spectroscopic properties (e.g., NMR and IR signatures) have been well-documented, facilitating its identification in complex mixtures. Analytical chemists emphasize its distinct chromatographic behavior, which simplifies purification workflows. Furthermore, computational studies on (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol have provided insights into its molecular docking potential, suggesting interactions with enzymes or receptors relevant to disease targets.

As the scientific community focuses on precision medicine and targeted therapies, chiral fluorinated compounds like this one are poised to play a pivotal role. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in probe design and diagnostic applications. Future research may explore its derivatives for antiviral or anti-inflammatory properties, leveraging the electron-withdrawing effects of its substituents.

In summary, (1R)-2,2,2-trifluoro-1-(2-fluoro-3-nitrophenyl)ethan-1-ol represents a versatile and promising compound in contemporary chemistry. Its structural features align with multiple hot topics, including chiral synthesis, fluorine chemistry, and sustainable manufacturing. As synthetic methodologies advance, this compound is likely to emerge as a cornerstone in both academic and industrial research.